Cas no 1269292-09-2 (1-(2-Nitrophenyl)-1H-pyrazole-5-carbaldehyde)

• Product Name: 1-(2-Nitrophenyl)-1H-pyrazole-5-carbaldehyde
• CAS No: 1269292-09-2
• MF: C₁₀H₇N₃O₃
• MW: 217.180881738663
• CID: 1089245
• PubChem ID: 56956049
• Update Time: 2025-11-02

1-(2-Nitrophenyl)-1H-pyrazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2-Nitrophenyl)-1H-pyrazole-5-carbaldehyde
• 2-(2-nitrophenyl)pyrazole-3-carbaldehyde
• 1269292-09-2
• AKOS022172610
• DTXSID00718976

• Inchi： 1S/C10H7N3O3/c14-7-8-5-6-11-12(8)9-3-1-2-4-10(9)13(15)16/h1-7H
• InChI Key： KOXGCYXEIVBUBY-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=CC=1N1C(C=O)=CC=N1)=O

Computed Properties

• Exact Mass: 217.04874109g/mol
• Monoisotopic Mass: 217.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 80.7Ų

Additional information on 1-(2-Nitrophenyl)-1H-pyrazole-5-carbaldehyde

Comprehensive Guide to 1-(2-Nitrophenyl)-1H-pyrazole-5-carbaldehyde (CAS No. 1269292-09-2): Properties, Applications, and Market Insights

1-(2-Nitrophenyl)-1H-pyrazole-5-carbaldehyde (CAS 1269292-09-2) is a specialized organic compound gaining attention in pharmaceutical and material science research. This nitrophenyl pyrazole derivative features a unique molecular structure combining a pyrazole ring with a nitro-substituted benzene and an aldehyde functional group, making it valuable for various synthetic applications. Researchers frequently search for "1-(2-Nitrophenyl)-1H-pyrazole-5-carbaldehyde uses" and "CAS 1269292-09-2 supplier," reflecting growing interest in this compound.

The compound's molecular formula C10H7N3O3 and molecular weight 217.18 g/mol indicate its moderate polarity, which contributes to its solubility in common organic solvents like DMSO and ethanol. Recent publications highlight its role as a key intermediate in developing novel heterocyclic compounds, particularly in medicinal chemistry where scientists explore "pyrazole aldehyde derivatives for drug discovery." The presence of both electron-withdrawing nitro group and reactive aldehyde moiety enables diverse chemical transformations.

In pharmaceutical applications, 1-(2-Nitrophenyl)-1H-pyrazole-5-carbaldehyde serves as a building block for potential kinase inhibitors and anti-inflammatory agents. The nitrophenyl pyrazole scaffold appears in several drug candidates currently under investigation, addressing trending research topics like "targeted cancer therapies" and "small molecule drug development." Its structural features allow for easy modification, making it valuable for structure-activity relationship (SAR) studies in drug design.

Material scientists utilize this compound in developing functional materials and coordination complexes. The aldehyde group facilitates Schiff base formation with amines, creating novel chelating ligands for metal-organic frameworks (MOFs). These applications align with current interests in "advanced materials for energy storage" and "molecular sensors," as evidenced by increasing search queries for "nitrophenyl pyrazole applications in materials science."

The synthesis of 1-(2-Nitrophenyl)-1H-pyrazole-5-carbaldehyde typically involves Vilsmeier-Haack formylation of appropriate pyrazole precursors. Process optimization remains an active research area, with scientists investigating "green chemistry approaches for pyrazole derivatives" to improve yield and reduce environmental impact. Analytical characterization employs techniques like HPLC, NMR, and mass spectrometry to ensure purity, crucial for research reproducibility.

Market analysis shows growing demand for 1269292-09-2 from contract research organizations and academic institutions. Suppliers emphasize "high purity 1-(2-Nitrophenyl)-1H-pyrazole-5-carbaldehyde" with certificates of analysis, responding to researcher concerns about compound quality. The global market for such fine chemicals is projected to expand, driven by increased pharmaceutical R&D investment and material innovation.

Storage recommendations for 1-(2-Nitrophenyl)-1H-pyrazole-5-carbaldehyde include protection from light and moisture at controlled temperatures. Proper handling follows standard laboratory safety protocols for organic compounds, with particular attention to the nitro aromatic component. Researchers often search for "stability of nitrophenyl pyrazole aldehydes" and "handling precautions for CAS 1269292-09-2," indicating practical usage concerns.

Future research directions may explore the compound's potential in catalysis and photophysical applications. The electron-deficient aromatic system shows promise in developing organic electronic materials, connecting to trending topics like "organic semiconductors" and "molecular electronics." Patent analysis reveals increasing intellectual property activity around pyrazole-carbaldehyde derivatives, suggesting commercial potential.

For researchers sourcing CAS 1269292-09-2, verification of spectral data and chromatographic purity is essential. The compound's growing importance reflects broader trends in heterocyclic chemistry and molecular design, making 1-(2-Nitrophenyl)-1H-pyrazole-5-carbaldehyde a compound worth watching in coming years.